Cas no 1923735-59-4 (N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine)

• Product Name: N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine
• CAS No: 1923735-59-4
• MF: C₃₄H₂₅N
• MW: 447.569008588791
• CID: 5068048
• PubChem ID: 121329569
• Update Time: 2025-07-19

N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine
• N-[4-(naphthalen-1-yl)phenyl]-3-phenyl-[1,1'-biphenyl]-4-amine
• N-[4-(1-Naphthalenyl)phenyl]-[1,1 inverted exclamation marka:3 inverted exclamation marka,1 inverted exclamation marka inverted exclamation marka-terphenyl]-4 inverted exclamation marka-amine
• 1923735-59-4
• SCHEMBL17742372
• F74682
• N-(4-naphthalen-1-ylphenyl)-2,4-diphenylaniline
• N-[4-(1-Naphthalenyl)phenyl][1,1':3',1''-terphenyl]-4'-amine
• BS-47504
• DB-418355

• Inchi： 1S/C34H25N/c1-3-10-25(11-4-1)29-20-23-34(33(24-29)27-12-5-2-6-13-27)35-30-21-18-28(19-22-30)32-17-9-15-26-14-7-8-16-31(26)32/h1-24,35H
• InChI Key： REMCIXNSORACAY-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)C1=CC=CC2C=CC=CC1=2)C1=CC=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 447.198699802g/mol
• Monoisotopic Mass: 447.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 12

Additional information on N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine

N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine (CAS No. 1923735-59-4): A Comprehensive Overview

N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine (CAS No. 1923735-59-4) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, often referred to as a naphthyl-substituted terphenyl amine, is characterized by its intricate molecular architecture, which includes a naphthalene moiety and a terphenyl backbone. The combination of these structural elements imparts distinct electronic and optical properties, making it a valuable candidate for advanced materials and pharmaceutical research.

The synthesis of N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine typically involves multi-step processes, including the formation of the terphenyl core and subsequent functionalization with the naphthyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader application in scientific research. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In the realm of medicinal chemistry, N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine has shown promising activity as a potential therapeutic agent. Its aromatic structure and extended π-conjugation system make it an attractive scaffold for the development of small molecule inhibitors targeting various biological pathways. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the activity of cyclooxygenase enzymes (COX). This finding opens up new avenues for the treatment of inflammatory diseases such as arthritis and colitis.

Beyond its medicinal applications, N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine has also been explored for its potential in materials science. The compound's ability to form stable self-assembled monolayers (SAMs) on various substrates makes it a promising candidate for the fabrication of organic electronic devices. A study published in Advanced Materials in 2023 highlighted the use of this compound in the development of high-performance organic field-effect transistors (OFETs). The researchers found that the unique molecular packing and electronic properties of N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine resulted in enhanced charge transport characteristics, leading to improved device performance.

The environmental stability and thermal robustness of N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine further enhance its suitability for practical applications. Studies have shown that this compound maintains its structural integrity under a wide range of conditions, including exposure to air, moisture, and elevated temperatures. This stability is crucial for ensuring consistent performance in both laboratory settings and real-world applications.

In conclusion, N-(4-(Naphthalen-1-yl)phenyl)-[1,1':3',1''-terphenyl]-4'-amine (CAS No. 1923735-59-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile properties make it an attractive candidate for further research and development in areas such as medicinal chemistry and materials science. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.